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Compound of Interest

Compound Name: 4-tert-butyl-N-phenylaniline

Cat. No.: B1339082

Technical Support Center: 4-tert-butyl-N-
phenylaniline

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-tert-butyl-N-phenylaniline (CAS No: 4496-49-
5). This guide is designed to provide you with essential information for the safe handling and
storage of this compound. As a Senior Application Scientist, my goal is to equip you with not
just procedures, but also the scientific rationale behind them, ensuring both safety and
experimental integrity.

Please note that while specific toxicological data for 4-tert-butyl-N-phenylaniline is limited, its
structural similarity to other anilines, such as 4-tert-butylaniline, necessitates that it be handled
with significant caution. The guidance provided herein is based on established safety protocols
for analogous compounds and general laboratory best practices.

Part 1: Frequently Asked Questions (FAQSs)

This section addresses common questions regarding the handling and storage of 4-tert-butyl-
N-phenylaniline.

Q1: What are the primary hazards associated with 4-tert-butyl-N-phenylaniline?
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Al: Based on data for the closely related compound 4-tert-butylaniline, 4-tert-butyl-N-
phenylaniline should be treated as a hazardous substance. The primary hazards include:

Acute Toxicity: It is likely harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: It may cause severe skin burns and irritation.[1][3][4]

Serious Eye Damage/Irritation: It is expected to cause serious eye damage.[1][3][4]

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[1][3]
Q2: What are the appropriate storage conditions for this compound?

A2: To ensure the stability and safety of 4-tert-butyl-N-phenylaniline, it should be stored
under the following conditions:

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

o Atmosphere: For long-term stability and to prevent degradation from air and light, it is
advisable to store it under an inert atmosphere (e.g., argon or nitrogen). Some suppliers
recommend storing it under inert gas and note its sensitivity to light, air, and heat.[2]

o Temperature: Store at room temperature or refrigerated (0-10°C) as recommended by the
supplier, sealed in a dry and dark place.[2][6]

e Location: Store in a designated corrosives area, away from incompatible materials.[1]

Q3: What specific Personal Protective Equipment (PPE) is required when handling 4-tert-
butyl-N-phenylaniline?

A3: A comprehensive PPE plan is mandatory. The following should be worn at all times when
handling the compound][7]:

e Eye and Face Protection: Use chemical safety goggles with side shields or a full-face shield.
[5][7][8] Standard safety glasses are not sufficient.

e Skin Protection:
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o Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect
gloves for tears or punctures before use and use proper glove removal technique to avoid
skin contact.[3][7]

o Clothing: A lab coat or a chemical-resistant apron is necessary to protect personal
clothing.[5][7] For tasks with a higher risk of splashing, consider impervious clothing.[3]

o Respiratory Protection: All handling of the solid compound or solutions should be conducted
in a certified chemical fume hood to prevent inhalation of dust or vapors.[1][3] If a fume hood
is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved
respirator with appropriate cartridges for organic vapors and particulates should be used.[7]

Q4: What are the signs and symptoms of exposure?

A4: Exposure can lead to various symptoms. In case of skin contact, it may cause irritation or
chemical burns.[1][9] Eye contact can result in serious damage.[1] Inhalation may lead to
respiratory tract irritation.[5][9] Ingestion can cause irritation of the gastrointestinal tract.[5][8]
Some aniline compounds can also cause methemoglobinemia, leading to cyanosis (bluish
discoloration of the skin), convulsions, and tachycardia.[5]

Q5: How should | properly dispose of 4-tert-butyl-N-phenylaniline waste?

A5: 4-tert-butyl-N-phenylaniline and its containers must be disposed of as hazardous waste.
[10] Do not dispose of it down the drain.[8] All waste should be collected in a clearly labeled,
sealed container.[10][11] Follow all local, state, and federal regulations for hazardous waste
disposal and arrange for pickup by a licensed hazardous waste disposal company.[10]

Part 2: Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Q: I've spilled a small amount of 4-tert-butyl-N-phenylaniline powder on the bench inside the
fume hood. What is the correct cleanup procedure?

A: In the event of a small spill, follow these steps:
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o Ensure Safety: Make sure your PPE is correctly worn, including gloves, goggles, and a lab
coat.

» Containment: For small spills, use an inert absorbent material like sand, vermiculite, or dry
earth to cover the spill.[10] Avoid raising dust.

o Collection: Carefully sweep or scoop the contained material into a labeled, sealed container
for hazardous waste disposal.[3][8]

» Decontamination: Clean the spill area with a suitable decontamination solution, followed by a
thorough wash with soap and water.[7] All cleaning materials should also be disposed of as
hazardous waste.

e Reporting: Report the spill to your laboratory safety officer.

Q: I believe | may have inhaled some dust while weighing the compound. What are the
immediate first aid measures?

A:

Move to Fresh Air: Immediately move from the exposure area to fresh air.[5][12]

Seek Medical Attention: If you feel unwell or if breathing is difficult, seek immediate medical
attention.[3] Provide the Safety Data Sheet (SDS) to the medical personnel.

Do Not Induce Vomiting: If the substance was ingested, do not induce vomiting.[13]

Artificial Respiration: If breathing has stopped, provide artificial respiration, but avoid mouth-
to-mouth resuscitation.[5]

Q: The 4-tert-butyl-N-phenylaniline in the bottle has turned from white to a light yellow/brown
color. Is it still safe to use?

A: A change in color often indicates degradation due to exposure to air, light, or impurities,
which is common for aniline compounds.

o Causality: Anilines are susceptible to oxidation, which can cause discoloration. This
degradation may affect the purity and reactivity of the compound, potentially impacting your
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experimental results.

o Recommendation: It is highly recommended to use a fresh, unopened container of the
compound if the purity is critical for your application. If you must use the discolored material,
consider purifying it (e.g., by recrystallization) and verifying its identity and purity through
analytical methods like NMR or melting point determination before use.

Part 3: In-Depth Protocols & Data
Quantitative Hazard and Physical Data

The following table summarizes key data for 4-tert-butyl-N-phenylaniline and the related,
more extensively studied 4-tert-butylaniline.
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4-tert-butyl-N-

4-tert-butylaniline

Property . Source
phenylaniline (for reference)
CAS Number 4496-49-5 769-92-6 [14],[1]
Molecular Formula CieH19N CioH1sN [14],[1]
Molecular Weight 225.33 g/mol 149.24 g/mol [14],[2]
] ) White or Colorless to
White to Light yellow ]
Appearance Light yellow 2]
powder/crystal .
liquid/lump
Melting Point 66 - 70 °C 15-16 °C ,
H302+H312+H332
(Harmful if swallowed,
in contact with skin or
) if inhaled), H314
Not fully established. .
o (Causes severe skin
GHS Hazard Assume similar
burns and eye [11.[2]
Statements hazards to 4-tert-
- damage), H317 (May
butylaniline. _ _
cause an allergic skin
reaction), H335 (May
cause respiratory
irritation)
Room Temperature / Room Temperature /
Storage Temperature [6].[2]

Refrigerated

Refrigerated

Experimental Protocol: Safe Weighing and Dispensing
of 4-tert-butyl-N-phenylaniline

This protocol ensures minimal exposure during the handling of the solid compound.

1. Pre-Operational Checks:

 Verify that the chemical fume hood is certified and functioning correctly (check airflow

monitor).

o Ensure a safety shower and eyewash station are accessible.[1]
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Don all required PPE: chemical safety goggles, nitrile gloves, and a closed lab coat.
Prepare the work area inside the fume hood by lining it with an absorbent, disposable
material.[7]

Have designated, labeled waste containers ready for solid waste and contaminated
materials.

. Weighing and Dispensing Procedure:

Place the analytical balance inside the fume hood if possible. If not, use a dedicated
weighing station with local exhaust ventilation.

Place the stock container of 4-tert-butyl-N-phenylaniline in the fume hood. Allow it to
equilibrate to room temperature before opening if it was refrigerated.

Slowly open the container to avoid creating airborne dust.

Use a clean, dedicated spatula to carefully transfer the desired amount of powder to a tared
weighing vessel.

Perform all transfers slowly and close to the surface of the balance to minimize dust
generation.

Once the desired amount is weighed, securely close the stock container.

Wipe the spatula clean with a solvent-dampened cloth (e.g., ethanol or isopropanol), and
dispose of the cloth in the hazardous waste container.

. Post-Procedure Cleanup:

Carefully remove the disposable liner from the fume hood surface, fold it inward, and place it
in the solid hazardous waste container.

Wipe down the work surface and any equipment used with a suitable solvent.

Properly doff PPE, removing gloves last using the correct technique.

Dispose of contaminated gloves in the designated hazardous waste container.

Wash hands thoroughly with soap and water.[3]

Part 4: Visual Workflow

The following diagram illustrates the lifecycle of 4-tert-butyl-N-phenylaniline within a
laboratory setting, emphasizing key safety checkpoints.
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Workflow for Safe Handling of 4-tert-butyl-N-phenylaniline

Preparation Phase

1. Conduct Risk Assessment
(Review SDS)

:

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Work Area
(Certified Fume Hood)
Handling & Experimentation
4. Weighing & Dispensing
(Minimize Dust)

G. Perform Experimena

Post-Experiment & Storage

G. Decontaminate Work Area & Equipment

i Waste Management

7. Securely Store Compound >
QTightIy Closed, Ventilated AreaD

8. Collect Waste
(Labeled, Sealed Container)

9. Arrange for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Safe Handling and Storage Lifecycle Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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